Cas no 2034633-36-6 (1-(4-chlorophenyl)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}cyclopentane-1-carboxamide)

• Product Name: 1-(4-chlorophenyl)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}cyclopentane-1-carboxamide
• CAS No: 2034633-36-6
• MF: C₂₁H₂₂ClN₅O
• MW: 395.885282993317
• CID: 5335702
• Update Time: 2025-06-13

1-(4-chlorophenyl)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)cyclopentanecarboxamide
• 1-(4-chlorophenyl)-N-[2-(2-pyrazin-2-ylimidazol-1-yl)ethyl]cyclopentane-1-carboxamide
• 1-(4-chlorophenyl)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}cyclopentane-1-carboxamide

• Inchi： 1S/C21H22ClN5O/c22-17-5-3-16(4-6-17)21(7-1-2-8-21)20(28)26-12-14-27-13-11-25-19(27)18-15-23-9-10-24-18/h3-6,9-11,13,15H,1-2,7-8,12,14H2,(H,26,28)
• InChI Key： LBQVIXDCAHVZLP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1(C(NCCN2C=CN=C2C2C=NC=CN=2)=O)CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 519
• XLogP3: 2.5
• Topological Polar Surface Area: 72.7

Additional information on 1-(4-chlorophenyl)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}cyclopentane-1-carboxamide

Recent Advances in the Study of 1-(4-chlorophenyl)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}cyclopentane-1-carboxamide (CAS: 2034633-36-6)

The compound 1-(4-chlorophenyl)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}cyclopentane-1-carboxamide (CAS: 2034633-36-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential therapeutic applications. The presence of both pyrazine and imidazole moieties in its structure suggests possible interactions with various biological targets, making it a promising candidate for drug development.

Recent research has focused on elucidating the pharmacological properties of this compound. Studies have demonstrated its ability to modulate specific signaling pathways, particularly those involved in inflammatory and oncogenic processes. For instance, in vitro assays have shown that 2034633-36-6 exhibits inhibitory activity against certain kinases, which are critical in the regulation of cell proliferation and survival. These findings have spurred further investigations into its potential as a targeted therapy for cancers and autoimmune diseases.

The synthesis and optimization of 1-(4-chlorophenyl)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}cyclopentane-1-carboxamide have also been a focal point of recent studies. Researchers have developed novel synthetic routes to improve yield and purity, which are essential for scaling up production for preclinical and clinical trials. Additionally, structure-activity relationship (SAR) studies have been conducted to identify key structural elements that enhance its bioactivity and reduce off-target effects.

In vivo studies have provided preliminary evidence of the compound's efficacy and safety profile. Animal models of disease have shown that 2034633-36-6 can effectively reduce tumor growth and inflammation with minimal adverse effects. These results are encouraging and support the need for further clinical evaluation. However, challenges such as bioavailability and metabolic stability remain to be addressed in subsequent research phases.

In conclusion, 1-(4-chlorophenyl)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}cyclopentane-1-carboxamide represents a promising therapeutic agent with potential applications in oncology and immunology. Ongoing research aims to refine its pharmacological properties and advance it through the drug development pipeline. The continued exploration of this compound underscores the importance of innovative chemical entities in addressing unmet medical needs.